Cas no 146943-43-3 (Pemetrexed Diethyl Ester)

Pemetrexed Diethyl Ester Properties

Names and Identifiers

• (S)-Diethyl 2-(4-(2-(2-amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioate
• N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid 1,5-diethyl ester
• Pemetrexed Diethyl E
• pemetrexed diethyl ester
• PEMETREXED DIETHYL ESTER (L-GLUTAMIC ACID, N-[4-[2-(2-AMINO-4,7-DIHYDRO-4-OXO-3HPYRROLO[2,3-D]PYRIMIDIN-5-YL)ETHYL]BENZ...
• (s)-diethyl-2-(4-(2-(2-amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido) pentanedioate
• PeMetrexed diethyl ester (L-GlutaMic acid, N-[4-[2-(2-aMino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyriMidin-5-yl)ethyl]benzoyl]-, 1,5-diethyl ester )
• 1,5-diethyl (2S)-2-{[4-(2-{2-amino-4-oxo-3H,4H,7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethyl)phenyl]formamido}pentanedioate
• SCHEMBL371409
• 4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl-L-glutamic acid diethyl ester
• J-523342
• L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-, 1,5-diethyl ester
• 146943-43-3
• DEJAOZLLEHXUBF-KRWDZBQOSA-N
• JXT4RDT5JY
• SCHEMBL9042429
• Pemetrexed Diethyl Ester
• (S)-Diethyl2-(4-(2-(2-amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioate
• diethyl (2S)-2-[[4-[2-(2-amino-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate
• diethyl (4-(2-(2-amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzoyl)-L-glutamate
• J-008287
• Diethyl (2S)-2-[[4-[2-(2-amino-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate
• L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-, diethyl ester
• DB-024755
• diethyl 2-(4-(2-(2-amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioate
• PeMetrexed Diethyl Ester
• +Expand

• InChIKey： DEJAOZLLEHXUBF-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H29N5O6/c1-3-34-18(30)12-11-17(23(33)35-4-2)27-21(31)15-8-5-14(6-9-15)7-10-16-13-26-20-19(16)22(32)29-24(25)28-20/h5-6,8-9,13,17H,3-4,7,10-12H2,1-2H3,(H,27,31)(H4,25,26,28,29,32)
• SMILES： NC1=NC2NC=C(CCC3C=CC(C(NC(CCC(OCC)=O)C(OCC)=O)=O)=CC=3)C=2C(=O)N1

Computed Properties

• Exact Mass: 483.21197
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 13
• Monoisotopic Mass: 483.21178366g/mol
• Heavy Atom Count: 35
• Complexity: 810
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 165Ų

Experimental Properties

• PSA: 164.97
• Melting Point: 84-86 ºC
• Density: 1.38